Cas no 1042541-42-3 (N-(2-{(2-bromophenyl)methylamino}ethyl)acetamide)

• Product Name: N-(2-{(2-bromophenyl)methylamino}ethyl)acetamide
• CAS No: 1042541-42-3
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• CID: 5176242
• PubChem ID: 28710383
• Update Time: 2026-03-05

N-(2-{(2-bromophenyl)methylamino}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-[[(2-bromophenyl)methyl]amino]ethyl]-
• n-(2-((2-Bromobenzyl)amino)ethyl)acetamide
• N-(2-{(2-bromophenyl)methylamino}ethyl)acetamide

• Inchi： 1S/C11H15BrN2O/c1-9(15)14-7-6-13-8-10-4-2-3-5-11(10)12/h2-5,13H,6-8H2,1H3,(H,14,15)
• InChI Key： KWDLJTIJAHFWEZ-UHFFFAOYSA-N
• SMILES： C(NCCNCC1=CC=CC=C1Br)(=O)C

Additional information on N-(2-{(2-bromophenyl)methylamino}ethyl)acetamide

N-(2-{(2-bromophenyl)methylamino}ethyl)acetamide (CAS No. 1042541-42-3): A Comprehensive Overview

N-(2-{(2-bromophenyl)methylamino}ethyl)acetamide (CAS No. 1042541-42-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Bromoacetamide, is characterized by its unique structure, which includes a brominated phenyl ring and an acetamide functional group. The combination of these structural elements endows the compound with a range of potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of N-(2-{(2-bromophenyl)methylamino}ethyl)acetamide is represented by the formula C₁₁H₁₅BrNO₂. The presence of the bromine atom in the phenyl ring imparts specific chemical and physical properties to the molecule, such as enhanced lipophilicity and reactivity. These properties are crucial for its potential use in various biological systems, particularly in the context of receptor binding and enzyme inhibition.

In recent years, N-(2-{(2-bromophenyl)methylamino}ethyl)acetamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for specific receptors in the central nervous system (CNS). Research has shown that this compound can interact with G protein-coupled receptors (GPCRs), which are important targets for the development of drugs treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.

Moreover, N-(2-{(2-bromophenyl)methylamino}ethyl)acetamide has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of N-(2-{(2-bromophenyl)methylamino}ethyl)acetamide has also been a subject of extensive research. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Additionally, its low toxicity profile in preclinical studies suggests that it may be safe for human use, although further clinical trials are necessary to confirm these findings.

In terms of synthesis, N-(2-{(2-bromophenyl)methylamino}ethyl)acetamide can be prepared through a multi-step process involving the reaction of 2-bromobenzaldehyde with ethylenediamine to form the intermediate amine, followed by acetylation with acetic anhydride. This synthetic route is well-documented in the literature and can be optimized to achieve high yields and purity levels.

The mechanism of action of N-(2-{(2-bromophenyl)methylamino}ethyl)acetamide is not yet fully understood, but recent studies have provided valuable insights. It is believed to exert its effects through multiple pathways, including modulation of ion channels, inhibition of enzyme activity, and interaction with specific receptors. For instance, it has been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This property could be particularly relevant for its potential use in treating mood disorders.

In addition to its therapeutic applications, N-(2-{(2-bromophenyl)methylamino}ethyl)acetamide has also been explored as a tool compound in chemical biology research. Its ability to selectively bind to specific targets makes it useful for probing cellular pathways and understanding disease mechanisms. For example, it has been used in high-throughput screening assays to identify novel drug targets and evaluate the efficacy of potential therapeutic agents.

The safety profile of N-(2-{(2-bromophenyl)methylamino}ethyl)acetamide is another important aspect that has been extensively studied. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, rigorous safety assessments are required before it can be approved for human use.

In conclusion, N-(2-{(2-bromophenyl)methylamino}ethyl)acetamide (CAS No. 1042541-42-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.